Cas no 960509-62-0 (1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester)

1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester structure

960509-62-0 structure

Product Name:1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester

CAS No:960509-62-0

Molecular Formula:C₁₄H₁₇NO₃

Molecular Weight:247.289684057236

CID:5672472

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1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester Properties

Names and Identifiers

- 1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester
- InChIKey： GXHAKJZWYCCNFH-UHFFFAOYSA-N
- Inchi： 1S/C14H17NO3/c1-14(2,3)15-8-10-6-5-9(13(17)18-4)7-11(10)12(15)16/h5-7H,8H2,1-4H3
- SMILES： C1C2=C(C=C(C(OC)=O)C=C2)C(=O)N1C(C)(C)C

Experimental Properties

Boiling Point: 398.0±42.0 °C(Predicted)
pka: -2.10±0.20(Predicted)
Density: 1.176±0.06 g/cm3(Predicted)

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960509-62-0 (1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester) Related Products

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